Cas no 7064-33-7 (5-(3-Bromophenyl)isoxazole)

• Product Name: 5-(3-Bromophenyl)isoxazole
• CAS No: 7064-33-7
• MF: C₉H₆BrNO
• MW: 224.054041385651
• MDL: MFCD02183531
• CID: 85823
• PubChem ID: 2735607
• Update Time: 2025-09-22

5-(3-Bromophenyl)isoxazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-Bromophenyl)isoxazole
• 5-(3-bromophenyl)-1,2-oxazole
• BS-24526
• AKOS009159202
• FT-0703773
• SCHEMBL2278361
• 5-(3-Bromophenyl)isoxazole, AldrichCPR
• DTXSID70370828
• MFCD02183531
• 7064-33-7
• A866581
• J-516158
• Isoxazole,5-(3-bromophenyl)-
• CS-0187809
• D95993
• DB-010871

• MDL： MFCD02183531
• Inchi： 1S/C9H6BrNO/c10-8-3-1-2-7(6-8)9-4-5-11-12-9/h1-6H
• InChI Key： RVTONCSWDXJDIN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=CC=NO1

Computed Properties

• Exact Mass: 222.96300
• Monoisotopic Mass: 222.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7

Experimental Properties

• Color/Form: Not available
• Density: 1.524
• Melting Point: 66 °C
• Boiling Point: 320.7°Cat760mmHg
• Flash Point: 147.7°C
• Refractive Index: 1.643
• PSA: 26.03000
• LogP: 3.10410
• Solubility: Not available

5-(3-Bromophenyl)isoxazole Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes